Cas no 2137427-77-9 ((1S)-1-(7-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)
(1S)-1-(7-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-726775
- 2137427-77-9
- (1S)-1-(7-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
-
- Inchi: 1S/C13H19NO2/c1-3-15-12-5-4-10-6-11(9(2)14)8-16-13(10)7-12/h4-5,7,9,11H,3,6,8,14H2,1-2H3/t9-,11?/m0/s1
- InChI Key: YOXZAVKNVLITPG-FTNKSUMCSA-N
- SMILES: O1C2C=C(C=CC=2CC(C1)[C@H](C)N)OCC
Computed Properties
- Exact Mass: 221.141578849g/mol
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 44.5Ų
(1S)-1-(7-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-726775-1.0g |
(1S)-1-(7-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine |
2137427-77-9 | 1g |
$0.0 | 2023-06-06 |
(1S)-1-(7-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on (1S)-1-(7-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
Compound CAS No. 2137427-77-9: (1S)-1-(7-Ethoxy-3,4-Dihydro-2H-1-Benzopyran-3-Yl)Ethanamine
The compound with CAS No. 2137427-77-9, commonly referred to as (1S)-1-(7-Ethoxy-3,4-Dihydro-2H-1-Benzopyran-3-Yl)Ethanamine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique benzopyran framework, which is a fused bicyclic system consisting of a benzene ring and a pyran ring. The ethoxy group attached at the 7-position of the benzopyran ring adds to the compound's complexity and potential reactivity.
Recent studies have highlighted the importance of this compound in drug discovery efforts, particularly in the development of neuroprotective agents and anti-inflammatory drugs. The benzopyran core has been shown to exhibit significant biological activity, making it a valuable scaffold for medicinal chemists. The stereochemistry at the (S) configuration of the ethanamine group plays a crucial role in determining the compound's pharmacokinetic properties and bioavailability.
The synthesis of (1S)-1-(7-Ethoxy...) involves a multi-step process that typically begins with the preparation of the benzopyran derivative. Researchers have employed various strategies, including cross-coupling reactions and stereoselective synthesis, to optimize the production of this compound. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the chiral center at the ethanamine position, ensuring high enantiomeric purity.
In terms of applications, this compound has been extensively studied for its potential in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated its ability to modulate key enzymes involved in inflammation and oxidative stress, suggesting its potential as a therapeutic agent. Additionally, its structural versatility has made it a valuable tool in exploring new drug delivery systems.
From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods have also facilitated the study of its degradation pathways under various conditions, providing insights into its stability and shelf life.
Looking ahead, ongoing research is focused on enhancing the compound's bioavailability through structural modifications and formulation innovations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further breakthroughs in leveraging this compound for clinical applications.
2137427-77-9 ((1S)-1-(7-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)